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Compound of Interest

Compound Name: Aristolactam Aiiia

Cat. No.: B15576236

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the chemical structure, spectroscopic
properties, and synthesis of Aristolactam AlllA, a naturally occurring phenanthrene lactam
alkaloid. This document is intended to serve as a technical resource for researchers and
professionals in the fields of medicinal chemistry, natural product chemistry, and drug

development.

Core Chemical Structure and Properties

Aristolactam AllIA, a member of the aristolactam family of alkaloids, possesses a distinctive
tetracyclic phenanthrene core with a lactam moiety. These compounds are primarily isolated
from various species of the Aristolochiaceae family.[1] The core structure is characterized by a
fused ring system that imparts rigidity and specific stereochemical features critical for its
biological activity.

Table 1: Physicochemical Properties of Aristolactam AllIA
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Property Value Source
Molecular Formula C16H11NOa [2]
Molecular Weight 281.26 g/mol [2]

3,4-dihydroxy-8-methoxy-6H-
IUPAC Name [3][4]dioxolo[4,5-g]isoquinolin- Inferred from related structures

5-one

53948-07-5 (for the related
CAS Number ] [5]
Aristolactam All)

Spectroscopic Characterization

The structural elucidation of Aristolactam AllIA relies on a combination of spectroscopic
techniques, including Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry
(MS), and Infrared (IR) spectroscopy. While a complete, published dataset specifically for
Aristolactam AllIA is not readily available in the searched literature, data from closely related
analogs, such as Aristolactam All, and general characteristics of aristolactams provide a strong
basis for its characterization.

Table 2: 13C NMR Spectroscopic Data of Aristolactam All (a structurally similar analog)

Solvent: DMSO-ds

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC6259121/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6259121/
https://pubmed.ncbi.nlm.nih.gov/12443775/
https://cebs.niehs.nih.gov/cebs/get_file/accno/15717_23515/file/Chemical_Analysis-Aristolochia.docx
https://spectrabase.com/spectrum/EC3MpQzpsLG
https://www.benchchem.com/product/b15576236?utm_src=pdf-body
https://www.benchchem.com/product/b15576236?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15576236?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Carbon Atom Chemical Shift (8) in ppm
C-1 ~120-130
C-2 ~110-120
C-3 ~145-155
C-3a ~125-135
C-4 ~140-150
C-5 ~110-120
C-6 ~120-130
C-7 ~125-135
C-8 ~105-115
C-9 ~120-130
C-10a ~125-135
C=0 ~160-170
O-CHs ~55-60

Data is inferred from typical aristolactam spectra and data for Aristolactam All from
SpectraBase.[5]

Table 3: Mass Spectrometry Data of Aristolactam AllIA

. lonization Fragmentation
Technique Observed miz Source
Mode Pattern

Characteristic
. losses of CO,
ESI-MS Positive [M+H]+ at 282.07 ) [4]
OCHgs, and ring
fragments

Table 4: Infrared (IR) Spectroscopy Data of Aristolactams
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Functional Group Wavenumber (cm~—?) Description

N-H Stretch 3400-3200 Amide N-H stretching

C=0 Stretch 1680-1650 Lactam carbonyl stretching
C=C Stretch 1600-1450 Aromatic C=C stretching

Ether and phenol C-O

stretching

C-O Stretch 1250-1000

Data is based on general spectral characteristics of aristolactams.[2]

Experimental Protocols
Isolation of Aristolactam Alkaloids from Aristolochia
Species

The following is a general procedure for the isolation of aristolactam alkaloids, which can be
adapted for the specific isolation of Aristolactam AllIA.

1. Extraction:

» Air-dried and powdered plant material (e.g., stems of Aristolochia gigantea) is exhaustively
extracted with methanol (MeOH) at room temperature.[2]

e The resulting crude extract is concentrated under reduced pressure.
2. Fractionation:

e The concentrated extract is suspended in water and partitioned successively with solvents of
increasing polarity, such as n-hexane, chloroform (CHCIs), and ethyl acetate (EtOAC).

e The CHCIs and EtOAc fractions, which typically contain the aristolactam alkaloids, are
concentrated.

3. Chromatographic Purification:
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e The active fractions are subjected to column chromatography on silica gel, eluting with a
gradient of n-hexane and EtOAc.

» Fractions are monitored by thin-layer chromatography (TLC) under UV light.

» Further purification is achieved by preparative TLC or high-performance liquid
chromatography (HPLC) to yield the pure aristolactam compounds.[2]

General Synthesis of Aristolactam Core Structure

A variety of synthetic strategies have been developed for the total synthesis of aristolactam
alkaloids. One common approach involves a Suzuki-Miyaura coupling followed by an
intramolecular cyclization.

Experimental Workflow for Aristolactam Synthesis
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General Synthetic Workflow for Aristolactam Core

Substituted

2-Halobenzaldehyde }
Oxidizing agent Intramolecular -

Suzuki-Miyaura base !l o . .
> ™ Coupling | Biphenyl Intermediate > Amidation/Cyclization g | AEEEEETIEET

Pd catalyst,

Substituted
2-Aminophenylboronic Acid

Mechanism of Action of Aristolactam AlllA

Aristolactam AllIA

Aristolactam AllIA

Inhibits

Cellular Target

Polo-like Kinase 1 (Plk1)

Disrupts

Regulates

ellulat Processes

Yy Vv

Mitotic Progression

Q

I
l
ILeads to

Apoptosis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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of Aristolactam AlllA]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15576236#chemical-structure-of-aristolactam-aiiia]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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